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Compound of Interest

Compound Name: Cyprofuram

Cat. No.: B166988 Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Application Notes and Protocols
Disclaimer: Cyprofuram is an obsolete systemic fungicide and is not approved for use in many

regions, including the United Kingdom and the European Union.[1] This document is intended

for informational and research purposes only and does not constitute a recommendation for its

use.

Introduction
Cyprofuram is an anilide fungicide formerly used to control Oomycete pathogens in various

agricultural crops.[1][2] Its systemic properties made it a tool for managing diseases such as

downy mildew and late blight.[1] Understanding the characteristics and historical application of

such obsolete compounds can provide valuable insights for the development of new fungicides

and integrated pest management (IPM) strategies. IPM is a comprehensive approach to pest

control that utilizes a combination of techniques to minimize economic, health, and

environmental risks.[3][4][5][6] This document provides a retrospective overview of

Cyprofuram, including its known properties and generalized protocols for its evaluation within

an IPM framework.
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Table 1: Chemical and Toxicological Properties of
Cyprofuram

Property Value Reference

Chemical Name

N-(3-chlorophenyl)-N-

(tetrahydro-2-oxo-3-

furanyl)cyclopropanecarboxam

ide

[2]

CAS Number 69581-33-5 [2]

Molecular Formula C14H14ClNO3 [2]

Chemical Class Anilide [2]

Mode of Action
Inhibition of nucleic acid

synthesis
[7]

Mammalian Toxicity Moderately toxic if consumed [1]

Avian Toxicity Moderately toxic [1]

Aquatic Toxicity Data not readily available

Environmental Fate

Moderately soluble in water;

limited data on soil and water

persistence.

[1][8][9][10]

Table 2: Historical Efficacy of Cyprofuram against
Oomycete Pathogens
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Pathogen Host Crop(s) Efficacy Notes Reference

Phytophthora

palmivora

Not specified in detail,

but a known pathogen

of various tropical

crops

High concentrations

reduced nucleic acid

synthesis by up to

48%. Low

concentrations

stimulated nucleic

acid and lipid

synthesis.

[7]

Plasmopara viticola

(Downy Mildew)
Grapes

Historically used for

control. Quantitative

efficacy data not

readily available.

[1]

Phytophthora

infestans (Late Blight)
Potatoes, Tomatoes

Historically used for

control. Quantitative

efficacy data not

readily available.

[1]

Signaling Pathways and Logical Relationships
Mode of Action of Cyprofuram
Cyprofuram's fungicidal activity is attributed to its ability to interfere with nucleic acid synthesis

in susceptible Oomycetes. At high concentrations, it has been shown to inhibit this process.

Interestingly, at sub-lethal concentrations, it was observed to stimulate both nucleic acid and

lipid synthesis in Phytophthora palmivora.[7] This dual effect at different concentrations is a

noteworthy aspect of its mode of action.

Cyprofuram

Oomycete Cell
Enters

Inhibition

Nucleic Acid
SynthesisHigh

Concentration
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Click to download full resolution via product page

Figure 1: Proposed inhibitory action of high concentrations of Cyprofuram.

Experimental Protocols
Due to the obsolete status of Cyprofuram, specific historical experimental protocols are not

readily available. The following are generalized protocols for fungicide efficacy testing and an

outline for an IPM program, which would be relevant for the evaluation of a fungicide like

Cyprofuram.

Protocol 1: In Vitro Fungicide Efficacy Testing against
Oomycetes
This protocol is a generalized method for assessing the efficacy of a fungicide against a target

Oomycete pathogen in a laboratory setting.[11][12][13]

1. Isolate and Culture the Target Pathogen:

Obtain a pure culture of the target Oomycete (e.g., Phytophthora infestans).
Culture the pathogen on a suitable agar medium (e.g., V8 juice agar or rye agar) and
incubate under optimal conditions for growth and sporulation.

2. Prepare Fungicide Stock Solutions:

Prepare a stock solution of Cyprofuram (or the test compound) in a suitable solvent (e.g.,
dimethyl sulfoxide - DMSO).
Create a series of dilutions to achieve the desired test concentrations.

3. Mycelial Growth Inhibition Assay:

Amend the agar medium with the different concentrations of the fungicide.
Place a mycelial plug from the actively growing edge of the pathogen culture onto the center
of each amended agar plate.
Include control plates with no fungicide and with the solvent alone.
Incubate the plates under controlled conditions.
Measure the radial growth of the mycelium at regular intervals until the control plate is fully
colonized.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b166988?utm_src=pdf-body-img
https://www.benchchem.com/product/b166988?utm_src=pdf-body
https://www.benchchem.com/product/b166988?utm_src=pdf-body
https://www.benchchem.com/product/b166988?utm_src=pdf-body
https://www.researchgate.net/publication/367669570_Methods_for_Fungicide_Efficacy_Screenings_Multiwell_Testing_Procedures_for_the_Oomycetes_Phytophthora_infestans_and_Pythium_ultimum
https://www.mdpi.com/2076-2607/11/2/350
https://pmc.ncbi.nlm.nih.gov/articles/PMC12457833/
https://www.benchchem.com/product/b166988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the percentage of growth inhibition for each concentration.

4. Data Analysis:

Determine the EC50 value (the concentration of the fungicide that inhibits 50% of the
mycelial growth) using probit analysis or other suitable statistical methods.

Click to download full resolution via product page

start [label="Start", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"]; culture [label="Culture Pathogen",

fillcolor="#F1F3F4", fontcolor="#202124"]; prepare_fungicide

[label="Prepare Fungicide\nDilutions", fillcolor="#F1F3F4",

fontcolor="#202124"]; amend_media [label="Amend Agar Media",

fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate [label="Inoculate

Plates", fillcolor="#F1F3F4", fontcolor="#202124"]; incubate

[label="Incubate", fillcolor="#F1F3F4", fontcolor="#202124"]; measure

[label="Measure Mycelial\nGrowth", fillcolor="#F1F3F4",

fontcolor="#202124"]; analyze [label="Calculate EC50",

fillcolor="#FBBC05", fontcolor="#202124"]; end [label="End",

shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> culture; start -> prepare_fungicide; culture -> inoculate;

prepare_fungicide -> amend_media; amend_media -> inoculate; inoculate

-> incubate; incubate -> measure; measure -> analyze; analyze -> end;

}

Figure 2: Workflow for in vitro fungicide efficacy testing.

Protocol 2: Generalized IPM Program for Potato Late
Blight (Phytophthora infestans)
This is a sample IPM program for the control of potato late blight, incorporating various

strategies. A systemic fungicide like Cyprofuram would have historically fit into the chemical

control component of such a program.[3][4][14][15]

1. Cultural Practices:
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Crop Rotation: Rotate potato crops with non-host crops to reduce the inoculum in the soil.
Resistant Varieties: Plant potato varieties that are less susceptible to late blight.
Sanitation: Remove and destroy infected plant debris and volunteer potato plants.
Water Management: Use irrigation methods that minimize leaf wetness duration.

2. Monitoring and Forecasting:

Scouting: Regularly scout fields for early signs of late blight infection.
Disease Forecasting Models: Utilize weather-based forecasting models to predict periods of
high disease risk and time fungicide applications accordingly.

3. Biological Control:

Explore the use of registered biological control agents that can suppress the growth of P.
infestans.

4. Chemical Control (with a focus on resistance management):

Fungicide Selection: When chemical control is necessary, select fungicides with different
modes of action.
Application Timing: Apply fungicides preventatively based on forecasting models or at the
first sign of disease.
Resistance Management:
Alternate fungicides with different FRAC (Fungicide Resistance Action Committee) codes.
Tank-mix single-site fungicides with multi-site fungicides.
Adhere to the recommended number of applications per season for each fungicide group.
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[label="Resistance Management\n(Alternation, Tank-mixing)",

fillcolor="#FBBC05", fontcolor="#202124"];

IPM_Strategy -> Cultural; IPM_Strategy -> Monitoring; IPM_Strategy ->

Biological; IPM_Strategy -> Chemical; Chemical -> Resistance_Mgmt; }

Figure 3: Key components of an IPM program for potato late blight.

Environmental and Non-Target Effects
Limited specific data is available for the environmental fate and non-target effects of

Cyprofuram.[1] As an anilide fungicide, its impact on soil microflora and aquatic ecosystems

would have been a consideration.[16][17][18][19] Modern fungicide development places a

strong emphasis on evaluating these parameters to ensure minimal environmental impact.

Resistance Management
The development of resistance is a significant concern for all single-site fungicides.[20][21][22]

[23] While specific resistance mechanisms to Cyprofuram are not well-documented in the

available literature, general principles of fungicide resistance management would have been

applicable. These include limiting the number of applications, using it in mixtures with multi-site

fungicides, and rotating with fungicides from different chemical groups. The observation that

low concentrations of Cyprofuram can stimulate sporangial production in P. palmivora

suggests a complex interaction that could have implications for resistance development,

potentially by reducing selection pressure at sub-lethal doses.[7]

Conclusion
Cyprofuram represents an example of a fungicide that has become obsolete, likely due to a

combination of factors including regulatory changes, the development of more effective or safer

alternatives, and potential for resistance. For researchers and professionals in drug

development, studying such compounds provides a historical perspective on fungicide science

and underscores the evolving criteria for successful and sustainable pest management

products. The principles of IPM, including a multi-faceted approach to disease control and

diligent resistance management, remain paramount in modern agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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